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Compound of Interest

3-Methoxy-4'-
Compound Name:
methylbenzophenone

Cat. No.: B017861

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methoxy-4'-methylbenzophenone is an aromatic ketone derivative. Benzophenones, as a
class of compounds, are of significant interest in medicinal chemistry and materials science
due to their diverse biological activities and photochemical properties. This technical guide
provides a comprehensive overview of the chemical and physical properties of 3-Methoxy-4'-
methylbenzophenone, a detailed experimental protocol for its synthesis, and generalized
procedures for its potential biological and photochemical evaluation.

Chemical and Physical Properties

The fundamental properties of 3-Methoxy-4'-methylbenzophenone are summarized below.
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Property Value Reference
CAS Number 82520-37-4 [11[2]
Molecular Formula C15H1402 [1][2]
Molecular Weight 226.27 g/mol [11[2]
Appearance Viscous Yellow Oil [3]

Storage 2-8°C Refrigerator [3]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 3-Methoxy-4'-

methylbenzophenone.

Spectroscopy Data Reference

Infrared (IR) 1690 cm~1 (C=0) [1]

5 2.44 (s, 3H), 3.86 (s, 3H),
7.08-7.18 (m, 1H), 7.20-7.40 [1]
(m, 5H), 7.73 (d, 2H, J=8.4 Hz)

1H Nuclear Magnetic
Resonance (*H-NMR)

Experimental Protocols
Synthesis of 3-Methoxy-4'-methylbenzophenone via
Friedel-Crafts Acylation

A common and effective method for the synthesis of 3-Methoxy-4'-methylbenzophenone is
the Friedel-Crafts acylation of toluene with m-anisoyl chloride.[1]

Materials:
¢ m-Anisoyl chloride

e Toluene
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Anhydrous aluminum chloride (AICI3)

Dichloromethane (CH2Cl2)

e ICce

Concentrated Hydrochloric Acid (HCI)

Sodium sulfate (NazSOa)
Procedure:

e To a suspension of anhydrous aluminum chloride (1.1 equivalents) in dichloromethane (40
ml), a solution of m-anisoyl chloride (12.0 g) and toluene (1 equivalent) in dichloromethane
(20 ml) is added dropwise.

e The resulting mixture is stirred at room temperature for 4 hours.

e The reaction mixture is then carefully poured into 200 ml of a 1:1 (v/v) mixture of ice and
37% hydrochloric acid.

e The organic and aqueous phases are separated.
e The organic phase is collected and dried over anhydrous sodium sulfate.

e The drying agent is removed by filtration, and the organic solvent is evaporated under
reduced pressure to yield 3-Methoxy-4'-methylbenzophenone.[1]
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Synthesis Workflow
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Synthesis of 3-Methoxy-4'-methylbenzophenone
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Generalized Protocol for In Vitro Cytotoxicity Assay

To assess the potential cytotoxic effects of 3-Methoxy-4'-methylbenzophenone, a standard

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay can be employed.

This is a generalized protocol and would require optimization for specific cell lines.

Materials:

Human cancer cell line (e.g., MCF-7, A549)

3-Methoxy-4'-methylbenzophenone

Dimethyl sulfoxide (DMSOQO)

Culture medium (e.g., DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

MTT solution (5 mg/mL in PBS)

Solubilization buffer (e.g., DMSO or a solution of SDS in HCI)

Procedure:

Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24
hours.

Prepare a stock solution of 3-Methoxy-4'-methylbenzophenone in DMSO and dilute it with
the culture medium to various concentrations.

Replace the medium in the wells with the medium containing different concentrations of the
test compound. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

Incubate the plate for 48-72 hours.

Add MTT solution to each well and incubate for 4 hours.
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* Remove the medium and add the solubilization buffer to dissolve the formazan crystals.
o Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

o Calculate the cell viability as a percentage of the vehicle control and determine the ICso

value.
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Cytotoxicity Assay Workflow
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Enzyme Inhibition Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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